Cas no 93378-58-6 (5-(4-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol)
93378-58-6 structure
Product Name:5-(4-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
CAS No:93378-58-6
MF:C12H13N3S
MW:231.316720724106
MDL:MFCD01116818
CID:801315
PubChem ID:2878437
Update Time:2025-04-19
5-(4-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4-Allyl-5-(p-tolyl)-4H-1,2,4-triazole-3-thiol
- 3-(4-methylphenyl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
- 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-(4-methylphenyl)-4-(2-propen-1-yl)-
- 4-Allyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol
- AKOS000100197
- Z57173176
- UPCMLD0ENAT5960182:001
- SR-01000415010
- BB 0217289
- 5-(4-methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
- 4-allyl-5-(4-methylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
- EU-0049059
- DTXSID70387017
- 93378-58-6
- AKOS BBS-00003292
- AKOS003266313
- EN300-110543
- CS-0222151
- MFCD01116818
- SR-01000415010-1
- VS-04977
- 5-(4-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
-
- MDL： MFCD01116818
- Inchi： 1S/C12H13N3S/c1-3-8-15-11(13-14-12(15)16)10-6-4-9(2)5-7-10/h3-7H,1,8H2,2H3,(H,14,16)
- InChI Key： ZHSGDTYCPUCKAU-UHFFFAOYSA-N
- SMILES： S=C1NN=C(C2C=CC(C)=CC=2)N1CC=C
Computed Properties
- Exact Mass: 231.08300
- Monoisotopic Mass: 231.083
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 59.7Ų
Experimental Properties
- Density: 1.18
- Boiling Point: 317.8°C at 760 mmHg
- Flash Point: 146°C
- Refractive Index: 1.63
- PSA: 69.51000
- LogP: 2.72820
5-(4-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
5-(4-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(4-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 039081-1g |
4-Allyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol |
93378-58-6 | 95% | 1g |
￡123.00 | 2022-03-01 | |
| Fluorochem | 039081-5g |
4-Allyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol |
93378-58-6 | 95% | 5g |
￡372.00 | 2022-03-01 | |
| Chemenu | CM114610-1g |
4-allyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol |
93378-58-6 | 95% | 1g |
$111 | 2024-07-19 | |
| Chemenu | CM114610-5g |
4-allyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol |
93378-58-6 | 95% | 5g |
$338 | 2024-07-19 | |
| abcr | AB213911-1 g |
4-Allyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol; 95% |
93378-58-6 | 1 g |
€230.10 | 2023-07-20 | ||
| abcr | AB213911-5 g |
4-Allyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol; 95% |
93378-58-6 | 5 g |
€749.60 | 2023-07-20 | ||
| eNovation Chemicals LLC | Y1240585-1g |
4-allyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol |
93378-58-6 | 95% | 1g |
$185 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1240585-5g |
4-allyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol |
93378-58-6 | 95% | 5g |
$650 | 2024-06-06 | |
| TRC | B399888-50mg |
5-(4-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
93378-58-6 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B399888-100mg |
5-(4-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
93378-58-6 | 100mg |
$ 65.00 | 2022-06-07 |
5-(4-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
93378-58-6 (5-(4-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol) Related Products
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